Cas no 1016797-88-8 (1,4-Diazepane-1-sulfonamide)

1,4-Diazepane-1-sulfonamide is a heterocyclic sulfonamide compound featuring a diazepane core structure. This scaffold is of interest in medicinal chemistry due to its potential as a versatile intermediate for the synthesis of biologically active molecules. The sulfonamide moiety enhances binding affinity and selectivity, making it valuable in drug discovery, particularly for targeting enzymes or receptors. Its stable diazepane ring provides conformational flexibility, which can improve pharmacokinetic properties. The compound's synthetic utility lies in its ability to undergo further functionalization, enabling the development of derivatives with tailored properties. It is commonly used in research settings for exploring structure-activity relationships in therapeutic agents.

1,4-Diazepane-1-sulfonamide structure

Product Name:1,4-Diazepane-1-sulfonamide

CAS No:1016797-88-8

MF:C₅H₁₃N₃O₂S

MW:179.240619421005

CID:4567114

Update Time:2025-10-29

1,4-Diazepane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

- 1,4-diazepane-1-sulfonamide
- 1,4-Diazepane-1-sulfonamide
- Inchi： 1S/C5H13N3O2S/c6-11(9,10)8-4-1-2-7-3-5-8/h7H,1-5H2,(H2,6,9,10)
- InChI Key： OWWXXNVDTAJQFY-UHFFFAOYSA-N
- SMILES： S(N)(N1CCNCCC1)(=O)=O

Computed Properties

Exact Mass: 179.072848g/mol
Monoisotopic Mass: 179.072848g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 208
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 179.24g/mol
XLogP3: -1.5
Topological Polar Surface Area: 83.8

1,4-Diazepane-1-sulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	D423210-10mg	1,4-Diazepane-1-sulfonamide	1016797-88-8		10mg	$ 50.00	2022-06-05
TRC	D423210-50mg	1,4-Diazepane-1-sulfonamide	1016797-88-8		50mg	$ 160.00	2022-06-05
TRC	D423210-100mg	1,4-Diazepane-1-sulfonamide	1016797-88-8		100mg	$ 250.00	2022-06-05
Chemenu	CM389307-1g	1,4-diazepane-1-sulfonamide	1016797-88-8	95%+	1g	$366	2023-02-19
Chemenu	CM389307-5g	1,4-diazepane-1-sulfonamide	1016797-88-8	95%+	5g	$1098	2023-02-19
Chemenu	CM389307-10g	1,4-diazepane-1-sulfonamide	1016797-88-8	95%+	10g	$1629	2023-02-19
Enamine	EN300-73914-0.05g	1,4-diazepane-1-sulfonamide	1016797-88-8	95.0%	0.05g	$97.0	2025-03-11
Enamine	EN300-73914-0.1g	1,4-diazepane-1-sulfonamide	1016797-88-8	95.0%	0.1g	$144.0	2025-03-11
Enamine	EN300-73914-0.25g	1,4-diazepane-1-sulfonamide	1016797-88-8	95.0%	0.25g	$206.0	2025-03-11
Enamine	EN300-73914-0.5g	1,4-diazepane-1-sulfonamide	1016797-88-8	95.0%	0.5g	$391.0	2025-03-11